![molecular formula C10H21ClN2O3 B2963127 Ethyl 2-[3-(dimethylamino)propanoyl-methylamino]acetate;hydrochloride CAS No. 2567504-39-4](/img/structure/B2963127.png)
Ethyl 2-[3-(dimethylamino)propanoyl-methylamino]acetate;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-[3-(dimethylamino)propanoyl-methylamino]acetate;hydrochloride, also known as ethyl N- (3- (dimethylamino)propanoyl)-N-methylglycinate hydrochloride, is a chemical compound with the CAS Number: 2567504-39-4 . It has a molecular weight of 252.74 .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C10H20N2O3.ClH/c1-5-15-10 (14)8-12 (4)9 (13)6-7-11 (2)3;/h5-8H2,1-4H3;1H . This code provides a unique identifier for chemical substances and can be used to generate a 3D model of the molecular structure.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 252.74 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.Scientific Research Applications
Pharmacokinetics and Metabolism
Research on compounds structurally similar to Ethyl 2-[3-(dimethylamino)propanoyl-methylamino]acetate; hydrochloride includes studies on their pharmacokinetics and metabolism. For example, N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide (DACA), a new DNA-intercalating drug with cytotoxic action involving topoisomerases I and II, has been studied for its pharmacokinetics and metabolism in cancer patients undergoing phase I clinical trials. The metabolism of DACA in humans involves N-oxidation of the tertiary amine side chain and acridone formation, both of which are detoxication reactions (Schofield et al., 1999).
Potential Therapeutic Applications
Investigations into the therapeutic applications of related compounds have shown promising results in various areas. For instance, Telotristat Ethyl, a tryptophan hydroxylase inhibitor, has been studied for its effectiveness in reducing bowel movement frequency in patients with carcinoid syndrome, demonstrating significant reductions in symptoms and urinary 5-hydroxyindole acetic acid levels (Kulke et al., 2017). This highlights the potential of structurally similar compounds in therapeutic applications beyond their initial scope.
Safety and Efficacy in Clinical Settings
The safety and efficacy of compounds similar to Ethyl 2-[3-(dimethylamino)propanoyl-methylamino]acetate; hydrochloride have also been a focus of research. A study comparing Hydroxyethyl starch 130/0.42 with Ringer's acetate for fluid resuscitation in patients with severe sepsis found that the former increased the risk of death and the need for renal-replacement therapy, emphasizing the importance of evaluating the safety profiles of such compounds (Perner et al., 2012).
Properties
IUPAC Name |
ethyl 2-[3-(dimethylamino)propanoyl-methylamino]acetate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O3.ClH/c1-5-15-10(14)8-12(4)9(13)6-7-11(2)3;/h5-8H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHPNIPXDVOYZAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN(C)C(=O)CCN(C)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.